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Compound of Interest

Compound Name: Clozapine N-Oxide-d8

Cat. No.: B15617763 Get Quote

For immediate implementation, Clozapine N-Oxide-d8 and any materials contaminated with it

must be treated as hazardous chemical waste. This guide provides comprehensive procedures

for its safe handling and disposal, ensuring the safety of laboratory personnel and compliance

with environmental regulations. The disposal of this compound is governed by its toxicological

properties, and it should never be discarded down the drain or in regular trash.[1][2]

Hazard Profile of Clozapine N-Oxide
Clozapine N-Oxide (CNO) is classified as a hazardous substance. The non-deuterated form is

acutely toxic if swallowed and may cause skin, eye, and respiratory irritation.[3][4] Due to the

toxic nature of the compound, all waste, including contaminated personal protective equipment

(PPE) and empty containers, must be disposed of through an approved hazardous waste

program.[4][5]

Key Hazard Information:

Acute Toxicity: Toxic if swallowed.[6]

Irritation: Causes skin and serious eye irritation.[3] May also cause respiratory irritation.[3]

Handling Precautions: Use in a well-ventilated area, preferably a chemical fume hood.[5][7]

Wear appropriate personal protective equipment, including gloves, lab coat, and eye

protection.[3][4]
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Quantitative Disposal Parameters
The following table summarizes key quantitative limits and requirements for storing hazardous

chemical waste prior to disposal.

Parameter Guideline Source

Container Fill Level

Do not fill liquid waste

containers more than 80% full

to allow for expansion.

[1]

Storage Time Limit

All hazardous waste must be

collected within 90 days from

the date waste is first added to

the container.

[8]

Maximum Quantity

Up to 55 gallons of an

individual hazardous waste

may be stored. If this limit is

reached, it must be collected

within three days.

[8]

Secondary Containment

Must be able to hold 110% of

the volume of the primary

container(s).

[8]

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe segregation, packaging, labeling, and

storage of Clozapine N-Oxide-d8 waste.

Step 1: Segregation of Waste
Proper segregation is critical to prevent dangerous chemical reactions.

Solid Waste: Collect solid Clozapine N-Oxide-d8 waste, including contaminated gloves,

weigh boats, and paper towels, in a designated, compatible solid waste container.
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Liquid Waste: Solutions containing Clozapine N-Oxide-d8 should be collected in a separate,

leak-proof liquid waste container with a screw-on cap.[8] Do not mix with other incompatible

waste streams. For instance, segregate halogenated and non-halogenated organic solvents.

[1]

Sharps Waste: Needles, syringes, or any other contaminated sharps must be placed in a

designated sharps container.

Empty Containers: Original containers of Clozapine N-Oxide-d8 should be triple-rinsed with

a suitable solvent. The rinsate must be collected and treated as hazardous liquid waste.[9]

After rinsing and air-drying in a fume hood, the container can be disposed of in regular trash

or recycling after defacing the label.[10]

Step 2: Packaging and Containment
Proper packaging ensures that waste is securely contained.

Select a Compatible Container: Use containers made of a material compatible with the

waste. Plastic bottles are often preferred over glass to minimize the risk of breakage.[2] The

container must be in good condition, free of leaks or cracks, and have a secure, screw-on lid.

[9]

Secure Closure: Always keep waste containers tightly closed except when adding waste.[8]

[9] This prevents spills and the release of vapors.

Secondary Containment: Store all waste containers in a secondary container, such as a lab

tray or bin, to contain any potential leaks or spills.[8] This is especially important for liquid

waste.

Step 3: Labeling
Accurate and clear labeling is a regulatory requirement and essential for safety.

Affix a hazardous waste tag to each container as soon as waste is first added.[2]

The label must include the following information:

The words "Hazardous Waste".[2][9]
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The full chemical name, "Clozapine N-Oxide-d8". Do not use abbreviations or chemical

formulas.[1][2]

For mixtures, list all constituents and their approximate concentrations.[1]

The date of waste generation (the date you first added waste to the container).[2]

The location of origin (e.g., building and room number).[2]

The name and contact information of the Principal Investigator.[2]

Check the appropriate hazard pictograms on the label (e.g., toxic, irritant).[2]

Step 4: Storage and Disposal
Store the properly packaged and labeled waste in a designated hazardous waste storage area

until it can be collected by your institution's Environmental Health and Safety (EHS)

department.[8]

Do not accumulate large quantities of waste.[8]

Schedule a waste pickup with your EHS office in a timely manner, adhering to institutional

and regulatory time limits.[9][10]

Never dispose of Clozapine N-Oxide-d8 by pouring it down the sink or placing it in the

regular trash.[1][2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Clozapine N-Oxide-d8 waste.
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Step 1: Identification & Segregation

Step 2: Packaging & Labeling

Step 3: Storage & Disposal
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Caption: Workflow for the proper disposal of Clozapine N-Oxide-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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